Cas no 2172124-38-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• CAS No: 2172124-38-6
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6355058
• PubChem ID: 165509727
• Update Time: 2025-10-30

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}propanoic acid
• EN300-1546821
• 2172124-38-6

• Inchi： 1S/C21H22N2O6/c1-13(20(25)26)29-23-19(24)10-11-22-21(27)28-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,27)(H,23,24)(H,25,26)
• InChI Key： HCSZBMNVJZTBFJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid

Research Brief on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS: 2172124-38-6)

In recent years, the compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS: 2172124-38-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and a unique linker structure, has been explored for its potential applications in peptide synthesis, drug delivery, and bioconjugation. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions. The incorporation of the propanoic acid moiety further enhances its versatility in forming stable amide bonds, making it a valuable tool in medicinal chemistry.

Recent studies have focused on optimizing the synthesis and application of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges related to side reactions and purification. The study highlighted the compound's role as a linker in the development of antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This advancement is particularly relevant in oncology, where ADCs represent a promising therapeutic strategy for targeted cancer treatment.

Another significant application of this compound lies in the field of proteomics. Researchers have utilized its reactive carboxyl group for the selective modification of peptides and proteins, enabling the study of protein-protein interactions and post-translational modifications. A 2022 study published in ACS Chemical Biology demonstrated its efficacy in cross-linking experiments, providing insights into the structural dynamics of complex biological systems. The compound's ability to form stable conjugates under physiological conditions makes it a preferred choice for such applications.

In addition to its synthetic and bioconjugation applications, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid has been investigated for its potential in drug delivery systems. Its amphiphilic nature allows for the formation of micelles and nanoparticles, which can encapsulate hydrophobic drugs and improve their bioavailability. A recent preprint on bioRxiv (2023) explored its use in the delivery of siRNA, showcasing its ability to protect nucleic acids from degradation and enhance cellular uptake. This research opens new avenues for the development of next-generation therapeutics.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and biocompatibility need to be addressed to fully realize its potential. Ongoing research aims to optimize these parameters, with several pharmaceutical companies investing in the development of derivatives with improved properties. The compound's unique structure and multifunctionality position it as a key player in the future of chemical biology and drug development.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}propanoic acid (CAS: 2172124-38-6) represents a versatile and promising tool in modern pharmaceutical research. Its applications span peptide synthesis, bioconjugation, proteomics, and drug delivery, with ongoing studies continually expanding its utility. As research progresses, this compound is expected to play an increasingly important role in the development of innovative therapeutics and diagnostic tools.